Cas no 3288-04-8 (2-Methoxyphenyl isothiocyanate)
3288-04-8 structure
Product Name:2-Methoxyphenyl isothiocyanate
CAS No:3288-04-8
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD00011675
CID:84695
PubChem ID:520599
Update Time:2025-04-18
2-Methoxyphenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxyphenyl isothiocyanate
- Isothiocyanic Acid 2-Methoxyphenyl Ester
- O-Methoxyphenyl Isothiocyanate
- 1-isothiocyanato-2-methoxy-benzene
- 2-methoxybenzenisothiocyanate
- 2-Methoxy-phenylisothiocyanat
- Benzene,1-isothiocyanato-2-methoxy
- HMS1785K11
- J-802093
- DTXSID10334404
- BP-10889
- AKOS000212243
- 2-Methoxyphenyl isothiocyanate, 98%
- orthomethoxyphenyl isothiocyanate
- 2-METHOXYPHENylisoTHIOCYANATE
- EN300-17323
- 1-Isothiocyanato-2-methoxybenzene #
- F1915-0002
- SCHEMBL331765
- Benzene, 1-isothiocyanato-2-methoxy-
- o-Methoxyphenylisothiocyanat
- I0512
- Z56921378
- 1-Isothiocyanato-2-methoxybenzene
- D91175
- MFCD00011675
- 2-isothiocyanato-1-methoxy-benzene
- 3288-04-8
- FT-0608829
- BBL027787
- DTXCID80285494
- DB-021305
- STL358505
- 628-241-2
-
- MDL: MFCD00011675
- Inchi: 1S/C8H7NOS/c1-10-8-5-3-2-4-7(8)9-6-11/h2-5H,1H3
- InChI Key: QKAOOWJWWKWWOZ-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC=CC=1OC
- BRN: 638293
Computed Properties
- Exact Mass: 165.02500
- Monoisotopic Mass: 165.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 21.6
Experimental Properties
- Color/Form: Uncertain
- Density: 1.196 g/mL at 25 °C(lit.)
- Boiling Point: 267°C(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.6443(lit.)
- Water Partition Coefficient: Reacts with water.
- PSA: 53.68000
- LogP: 2.42950
- Solubility: Uncertain
- Sensitiveness: Moisture Sensitive
2-Methoxyphenyl isothiocyanate Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H302+H332-H314
- Warning Statement: P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
- Hazardous Material transportation number:2922
- WGK Germany:3
- Hazard Category Code: 34-36/37
- Safety Instruction: S45-S38-S36/37/39-S28A-S26-S28-S27
-
Hazardous Material Identification:
- Safety Term:8
- Packing Group:III
- Risk Phrases:R36/37/38; R23/24/25; R34
- Packing Group:III
- Hazard Level:8
- HazardClass:8
- PackingGroup:III
2-Methoxyphenyl isothiocyanate Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Methoxyphenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 001276-1g |
2-Methoxyphenyl isothiocyanate |
3288-04-8 | 98% | 1g |
£11.00 | 2022-03-29 | |
| TRC | M265915-1g |
O-Methoxyphenyl Isothiocyanate |
3288-04-8 | 1g |
$ 125.00 | 2022-06-04 | ||
| TRC | M265915-5g |
O-Methoxyphenyl Isothiocyanate |
3288-04-8 | 5g |
$ 205.00 | 2022-06-04 | ||
| TRC | M265915-25g |
O-Methoxyphenyl Isothiocyanate |
3288-04-8 | 25g |
$ 600.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0512-25g |
2-Methoxyphenyl isothiocyanate |
3288-04-8 | 96.0%(GC) | 25g |
¥2365.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0512-5g |
2-Methoxyphenyl isothiocyanate |
3288-04-8 | 96.0%(GC) | 5g |
¥595.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | RN992-1g |
2-Methoxyphenyl isothiocyanate |
3288-04-8 | 98.0%(GC) | 1g |
¥261.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | RN992-5g |
2-Methoxyphenyl isothiocyanate |
3288-04-8 | 98.0%(GC) | 5g |
¥792.0 | 2022-05-30 | |
| Apollo Scientific | OR30227-5g |
2-Methoxyphenyl isothiocyanate |
3288-04-8 | 98% | 5g |
£40.00 | 2025-02-19 | |
| Apollo Scientific | OR30227-25g |
2-Methoxyphenyl isothiocyanate |
3288-04-8 | 98% | 25g |
£125.00 | 2025-02-19 |
2-Methoxyphenyl isothiocyanate Related Literature
-
Yimiao He,Jing Li,Shuang Luo,Jinbo Huang,Qiang Zhu Chem. Commun. 2016 52 8444
-
Nilufa Khatun,Latonglila Jamir,Majji Ganesh,Bhisma K. Patel RSC Adv. 2012 2 11557
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines
- Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
3288-04-8 (2-Methoxyphenyl isothiocyanate) Related Products
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